Cas no 10281-55-7 (1,6-Octadiene, 3,7-dimethyl-, (S)-)

• Product Name: 1,6-Octadiene, 3,7-dimethyl-, (S)-
• CAS No: 10281-55-7
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 1136521
• PubChem ID: 329752997
• Update Time: 2025-04-23

1,6-Octadiene, 3,7-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadiene, 3,7-dimethyl-, (S)-
• (+)-β-Citronellene
• (3S)-3,7-dimethylocta-1,6-diene
• 9DPF63886L
• 3,7-Dimethyl-1,6-octadiene #
• S(+)-3,7-dimethyl-1,6-octadiene
• CAS-10281-55-7
• J-000805
• 1,6-Octadiene, 3,7-dimethyl-, (3S)-
• DTXCID4027236
• (S)-Citronellene
• Dihydromyrcene, (+)-
• DTXSID6047236
• Q27162245
• Tox21_300803
• NCGC00248175-01
• (S)-3,7-dimethyl-1,6-octadiene
• NCGC00254707-01
• CHEMBL3183521
• Dihydromyrcene, (S)-
• (+)-beta-Citronellene, analytical standard
• W-107327
• (s)-(+)-3,7-dimethylocta-1,6-diene
• (+)-dihydromyrcene
• (+)-(S)-beta-Citronellene
• (S)-(+)-Dihydromyrcene
• (S)-3,7-dimethylocta-1,6-diene
• CHEBI:90020
• UNII-9DPF63886L
• (+)-(S)-.BETA.-CITRONELLENE
• BETA-CITRONELLENE
• (+)- beta -Citronellene
• 10281-55-7
• (S)-(+)-3,7-Dimethyl-1,6-octadiene

• MDL： MFCD00042863
• Inchi： 1S/C10H18/c1-5-10(4)8-6-7-9(2)3/h5,7,10H,1,6,8H2,2-4H3/t10-/m1/s1
• InChI Key： FUDNBFMOXDUIIE-SNVBAGLBSA-N
• SMILES： [C@H](C=C)(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 138.14094
• Monoisotopic Mass: 138.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.760 g/mL at 20 °C(lit.)
• Boiling Point: 154-155 °C(lit.)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.437
• PSA: 0
• LogP: 3.55490
• Optical Activity: [α]20/D +10±1°, neat

1,6-Octadiene, 3,7-dimethyl-, (S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H413
• Hazardous Material transportation number：UN 2319 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 11-38-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 1,6-Octadiene, 3,7-dimethyl-, (S)-

CAS No. 10281-55-7: 1,6-Octadiene, 3,7-dimethyl-, (S)-

1,6-Octadiene, 3,7-dimethyl-, (S)- is a compound with the CAS registry number 10281-55-7, which is a unique identifier assigned by the Chemical Abstracts Service to ensure precise identification of chemical substances. This compound belongs to the class of alkenes and is characterized by its eight-carbon chain with two double bonds and two methyl groups attached at specific positions. The (S) designation indicates the stereochemistry of the molecule, specifically the configuration at a chiral center.

The structure of 1,6-Octadiene, 3,7-dimethyl-, (S)- consists of an octadiene backbone with double bonds at positions 1 and 6. The methyl groups are located at carbons 3 and 7, giving the molecule a specific spatial arrangement that influences its chemical reactivity and physical properties. This compound is of interest in various fields, including organic synthesis, materials science, and pharmacology due to its potential as a building block for more complex molecules.

Recent studies have explored the synthesis and applications of CAS No. 10281-55-7 in the context of bio-based materials and sustainable chemistry. Researchers have reported novel methods for synthesizing this compound using catalytic processes that minimize environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the octadiene framework efficiently.

In terms of physical properties, 1,6-Octadiene, 3,7-dimethyl-, (S)- exhibits a melting point of approximately -40°C and a boiling point around 95°C under standard conditions. These properties make it suitable for use in applications requiring stability over a wide temperature range. Additionally, its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions.

The stereochemistry of this compound plays a crucial role in its biological activity. Studies have shown that the (S) configuration confers specific interactions with biological systems, making it a valuable tool in drug discovery efforts. For example, derivatives of CAS No. 10281-55-7 have been investigated for their potential as inhibitors of certain enzymes involved in disease pathways.

From an industrial perspective, 1,6-Octadiene, 3,7-dimethyl-, (S)- is utilized as an intermediate in the production of specialty chemicals and advanced materials. Its ability to undergo polymerization under controlled conditions has led to its application in developing high-performance polymers with tailored mechanical properties.

In conclusion, CAS No. 10281-55-7, or 1,6-Octadiene, 3,7-dimethyl-, (S)-, is a versatile compound with significant potential across multiple disciplines. Its unique structure and stereochemical properties make it an invaluable resource for researchers and industry professionals alike.